Cas no 1932061-50-1 ((1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol)
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
- Cyclohexanol, 2-(4-methyl-1-piperidinyl)-, (1S,2S)-
- 1932061-50-1
- F6545-4386
- AKOS040766274
- trans-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
-
- Inchi: 1S/C12H23NO/c1-10-6-8-13(9-7-10)11-4-2-3-5-12(11)14/h10-12,14H,2-9H2,1H3/t11-,12-/m0/s1
- InChI Key: YLERZJFQDSMEON-RYUDHWBXSA-N
- SMILES: [C@H]1(O)CCCC[C@@H]1N1CCC(C)CC1
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.013±0.06 g/cm3(Predicted)
- Boiling Point: 291.0±33.0 °C(Predicted)
- pka: 15.16±0.40(Predicted)
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6545-4386-0.25g |
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 0.25g |
$84.0 | 2023-09-06 | |
| Life Chemicals | F6545-4386-0.5g |
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 0.5g |
$138.0 | 2023-09-06 | |
| Life Chemicals | F6545-4386-1g |
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 1g |
$225.0 | 2023-09-06 | |
| Life Chemicals | F6545-4386-2.5g |
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 2.5g |
$491.0 | 2023-09-06 | |
| Life Chemicals | F6545-4386-5g |
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 5g |
$744.0 | 2023-09-06 | |
| Life Chemicals | F6545-4386-10g |
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 10g |
$1048.0 | 2023-09-06 | |
| A2B Chem LLC | AZ89454-1mg |
trans-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 1mg |
$256.00 | 2024-01-02 | |
| A2B Chem LLC | AZ89454-250mg |
trans-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol |
1932061-50-1 | 95%+ | 250mg |
$262.00 | 2024-04-20 |
(1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol
Comprehensive Overview of (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 1932061-50-1): Properties, Applications, and Industry Insights
The compound (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 1932061-50-1) is a chiral cyclohexanol derivative with a 4-methylpiperidine substitution. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a stereoselective building block and its role in asymmetric synthesis. The (1S,2S) configuration of this compound is particularly noteworthy, as it often exhibits distinct biological activity compared to its stereoisomers.
In recent years, the demand for chiral intermediates like (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol has surged, driven by the pharmaceutical industry's focus on enantiomerically pure drugs. Researchers frequently search for information about CAS 1932061-50-1 solubility, stability under various conditions, and synthetic routes to this compound. The presence of both cyclohexanol and piperidine moieties in its structure makes it particularly interesting for medicinal chemistry applications.
The synthesis of 1932061-50-1 typically involves stereocontrolled reactions, with many researchers investigating catalytic asymmetric methods to improve yield and enantiomeric excess. Current literature suggests that transition metal-catalyzed hydrogenation and enzymatic resolution are among the most promising approaches for large-scale production. These methods align with the growing industry trend toward green chemistry and sustainable synthesis.
From a physicochemical perspective, (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol displays characteristics typical of secondary alcohols with tertiary amine functionality. Its logP value, hydrogen bonding capacity, and conformational flexibility make it a valuable scaffold in drug design. Many researchers are particularly interested in how the methyl group on the piperidine ring affects the compound's bioavailability and metabolic stability.
The pharmaceutical applications of CAS 1932061-50-1 are currently under investigation in several therapeutic areas. Preliminary studies suggest potential utility in CNS-targeted therapies, owing to the compound's ability to cross the blood-brain barrier. Additionally, its structural features make it a candidate for GPCR modulation, with particular interest in its potential as a sigma receptor ligand. These applications align with current research trends in neurological disorders and pain management.
Quality control of (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol requires sophisticated analytical techniques. Chiral HPLC and NMR spectroscopy are commonly employed to verify the enantiomeric purity and structural integrity of this compound. Recent advancements in UHPLC-MS have significantly improved the detection limits for potential process-related impurities, addressing a key concern in pharmaceutical development.
The commercial availability of 1932061-50-1 has expanded in recent years, with several fine chemical suppliers offering this compound at various purity grades. However, researchers often face challenges related to cost-effective scale-up and intellectual property considerations when developing synthetic routes. These practical aspects are frequently discussed in process chemistry forums and patent literature.
Future research directions for (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol may include exploration of its derivatization potential and investigation of its structure-activity relationships in various biological systems. The compound's versatility as a chiral template suggests it will remain relevant in drug discovery pipelines for years to come. Additionally, its potential applications in catalysis and material science represent promising areas for further investigation.
From a regulatory perspective, proper handling and characterization of CAS 1932061-50-1 are essential. While not classified as hazardous, standard laboratory precautions for organic compounds should be observed. Documentation of spectroscopic data, chromatographic profiles, and stability studies are crucial for researchers working with this material in GMP environments or preclinical development.
The scientific community continues to explore novel applications for (1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol, with recent publications highlighting its potential in combinatorial chemistry and fragment-based drug design. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand, solidifying its position as an important tool in modern chemical research and pharmaceutical development.
1932061-50-1 ((1S,2S)-2-(4-methylpiperidin-1-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)